Cas no 627-27-0 (3-Buten-1-ol)

• Product Name: 3-Buten-1-ol
• CAS No: 627-27-0
• MF: C₄H₈O
• MW: 72.1057214736938
• MDL: MFCD00002959
• CID: 39228
• PubChem ID: 69389
• Update Time: 2025-04-18

3-Buten-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol
• 3-BUTENE-1-OL
• 4-HYDROXY-1-BUTENE
• ALLYLCARBINOL
• 1-HYDROXY-3-BUTENE
• 1-Buten-4-ol
• 3-Buten-1-O1
• 3-Butenol
• 3-Butenyl alcohol
• BUTEN-(3)-O1-(L)
• But-3-en-1-ol
• DL-mandelic acid-tropane-3endo-yl ester
• DL-Mandelsaeure-tropan-3endo-ylester
• Homatropin
• homatropine
• homatropine hydrobromide
• homoallyl alcohol
• homoallyl amine
• Homoallylic alcohol
• Homoatropine
• Homotropine
• Mandelyltropeine
• Mandelytropeine
• Methylhomatropinum
• Allyl carbinol
• 3-buten-1-0l
• 3-butene-1-0l
• CH2=CHCH2CH2OH
• CH2=CH(CH2)2OH
• AB00288
• 3-butene-ol
• 3-buten-ol
• AI3-30545
• CS-0008447
• MFCD00002959
• 3-Buten-1-ol, purum, >=98.0% (GC)
• hydroxy-3-butene
• SY010782
• EN300-28907
• AKOS000121865
• DTXSID2060836
• InChI=1/C4H8O/c1-2-3-4-5/h2,5H,1,3-4H
• NS00005477
• FT-0615263
• 3DB2KRM1I9
• P16638
• Q27257071
• 3-Buten-1-ol, 96%
• 627-27-0
• NSC 60194
• NSC-60194
• B0236
• F0001-1684
• CHEBI:193941
• UNII-3DB2KRM1I9
• Vinylethyl alcohol
• AMY14291
• EINECS 210-991-3
• BCP23015
• NSC60194
• DTXCID8043494
• 1Buten4ol
• DB-000892
• 3Butenyl alcohol

• MDL： MFCD00002959
• Inchi： 1S/C4H8O/c1-2-3-4-5/h2,5H,1,3-4H2
• InChI Key： ZSPTYLOMNJNZNG-UHFFFAOYSA-N
• SMILES： OCCC=C
• BRN： 1633504

Computed Properties

• Exact Mass: 72.05750
• Monoisotopic Mass: 72.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 24.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.838 g/mL at 25 °C(lit.)
• Melting Point: -31.44°C (estimate)
• Boiling Point: 112-114 °C(lit.)
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Refractive Index: n20/D 1.421(lit.)
  n20/D 1.422
• Solubility: soluble in Chloroform, Methanol
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with acids, acid chlorides, acid anhydrides, oxidizing agents. Flammable.
• PSA: 20.23000
• LogP: 0.55480
• Solubility: Soluble in water.
• pka: 15.04±0.10(Predicted)

3-Buten-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R36/37/38
• Packing Group：II
• Hazard Level：3
• Storage Condition：Flammable area
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：2-28%(V)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons